Cas no 857201-58-2 (3-Chloro-1-methylpyridin-4(1H)-one)

• Product Name: 3-Chloro-1-methylpyridin-4(1H)-one
• CAS No: 857201-58-2
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 1840622
• PubChem ID: 74890166
• Update Time: 2025-04-21

3-Chloro-1-methylpyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-4(1H)-pyridinone
• 3-Chloro-1-Methylpyridin-4(1H)-one
• 857201-58-2
• CS-0209562
• BS-29499
• 3-CHLORO-1-METHYLPYRIDIN-4-ONE
• 3-Chloro-1-methylpyridin-4(1H)-one

• Inchi： 1S/C6H6ClNO/c1-8-3-2-6(9)5(7)4-8/h2-4H,1H3
• InChI Key： SGXZJRISNDLSSU-UHFFFAOYSA-N
• SMILES： ClC1C(C=CN(C)C=1)=O

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų